Cas no 22353-82-8 (5-Chloro-2-thiophenecarboxamide)

5-Chloro-2-thiophenecarboxamide is a heterocyclic organic compound featuring a thiophene ring substituted with a chloro group at the 5-position and a carboxamide functional group at the 2-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients with potential biological activity. Its chloro and carboxamide moieties enhance reactivity, enabling selective modifications for targeted applications. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined chemical properties and compatibility with various reaction conditions make it a valuable building block for research and industrial processes, including medicinal chemistry and material science.

5-Chloro-2-thiophenecarboxamide structure

22353-82-8 structure

Product Name:5-Chloro-2-thiophenecarboxamide

CAS No:22353-82-8

MF:C₅H₄ClNOS

MW:161.609358787537

MDL:MFCD01922226

CID:850929

PubChem ID:5172545

Update Time:2025-06-08

5-Chloro-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

- 5-Chlorothiophene-2-carboxamide
- 5-Chloro-2-thiophenecarboxamide
- 2-Thiophenecarboxamide, 5-chloro-
- (R)-5-chlorothiophene-2-carboxylic acid-[5-oxo-1-(2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-yl)pyrrolidine-7-yl]amide
- 2-amido-5-chlorothiophene
- 5-chlorothiophen-2-carboxamide
- 5-chlorothiophene-2-carboxamid
- 5-chloro-thiophene-2-carboxylic acid amide
- 5-Chlor-thiophen-2-carbonsaeure-amid
- chlorothiophenecarboxamide
- 2-Chloro-5-(carboxamido)thiophene
- FQI
- OMOBWMBJNNCUFO-UHFFFAOYSA-N
- Q27460402
- J-517420
- BDBM50115490
- XAA35382
- 2-Chloro-5-(carboxamido)thiophene; 5-Chloro-2-thiophenecarboxamide
- AKOS000278666
- DTXSID10409141
- SB67029
- D81731
- STK315793
- 22353-82-8
- CS-0157773
- CHEMBL3608990
- SCHEMBL92875
- 1T-0800
- MFCD01922226
- MDL： MFCD01922226
- Inchi： 1S/C5H4ClNOS/c6-4-2-1-3(9-4)5(7)8/h1-2H,(H2,7,8)
- InChI Key： OMOBWMBJNNCUFO-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(N)=O)S1

Computed Properties

Exact Mass: 160.97000
Monoisotopic Mass: 160.9702126g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 71.3Å²

Experimental Properties

Density: 1.475±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 166-168 ºC
Boiling Point: 277.6±25.0 ºC (760 Torr),
Flash Point: 121.7±23.2 ºC,
Refractive Index: 1.619
Solubility: Very slightly soluble (0.42 g/l) (25 º C),
PSA: 71.33000
LogP: 2.20070

5-Chloro-2-thiophenecarboxamide Security Information

HazardClass：IRRITANT

5-Chloro-2-thiophenecarboxamide Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-2-thiophenecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	043603-500mg	5-Chloro-2-thiophenecarboxamide, >95%	22353-82-8	>95%	500mg	$215.00	2023-09-05
Matrix Scientific	043603-1g	5-Chloro-2-thiophenecarboxamide, >95%	22353-82-8	>95%	1g	$300.00	2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UN937-50mg	5-Chloro-2-thiophenecarboxamide	22353-82-8	95+%	50mg	202.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UN937-200mg	5-Chloro-2-thiophenecarboxamide	22353-82-8	95+%	200mg	508.0CNY	2021-08-04
Chemenu	CM275047-5g	5-Chlorothiophene-2-carboxamide	22353-82-8	95%	5g	$640	2021-08-18
TRC	C420510-1g	5-Chloro-2-thiophenecarboxamide	22353-82-8		1g	$ 170.00	2022-06-01
TRC	C420510-10g	5-Chloro-2-thiophenecarboxamide	22353-82-8		10g	$ 1200.00	2023-09-08
Alichem	A169004775-5g	5-Chlorothiophene-2-carboxamide	22353-82-8	95%	5g	$697.68	2023-09-02
Chemenu	CM275047-5g	5-Chlorothiophene-2-carboxamide	22353-82-8	95%	5g	$640	2022-09-29
abcr	AB339002-500 mg	5-Chloro-2-thiophenecarboxamide, 95%; .	22353-82-8	95%	500mg	€178.80	2023-04-26

5-Chloro-2-thiophenecarboxamide Production Method

5-Chloro-2-thiophenecarboxamide Suppliers

Amadis Chemical Company Limited

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(CAS:22353-82-8)5-Chloro-2-thiophenecarboxamide

Order Number:A878584

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:57

Price ($):156.0

Email:sales@amadischem.com

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